Cas no 2142319-82-0 (2-(4-hydroxybut-2-yn-1-yl)amino-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(4-hydroxybut-2-yn-1-yl)amino-1,3-oxazole-4-carboxylic acid
• CAS No: 2142319-82-0
• MF: C₈H₈N₂O₄
• MW: 196.160121917725
• CID: 5885445
• PubChem ID: 165506155
• Update Time: 2024-01-02

2-(4-hydroxybut-2-yn-1-yl)amino-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxybut-2-yn-1-yl)amino-1,3-oxazole-4-carboxylic acid
• EN300-1449779
• 2142319-82-0
• 2-[(4-hydroxybut-2-yn-1-yl)amino]-1,3-oxazole-4-carboxylic acid

• Inchi： 1S/C8H8N2O4/c11-4-2-1-3-9-8-10-6(5-14-8)7(12)13/h5,11H,3-4H2,(H,9,10)(H,12,13)
• InChI Key： DCDKGXIRDBJTJK-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1NCC#CCO

Computed Properties

• Exact Mass: 196.04840674g/mol
• Monoisotopic Mass: 196.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 95.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols